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Compound of Interest

Compound Name:

N-Methyl-2-

(phenylthio)ethanamine

hydrochloride

CAS No.: 114458-72-9

Cat. No.: B2866283

Get Quote

Introduction & Compound Profile
N-Methyl-2-(phenylthio)ethanamine hydrochloride (Structure: Ph-S-CH2-CH2-NHMe · HCl)

represents a critical structural motif in medicinal chemistry, specifically as a thioether

bioisostere of the phenoxyethylamine class (e.g., early antidepressant scaffolds).

In drug discovery, this compound serves two primary experimental functions:

Pharmacological Probe: It acts as a ligand to interrogate the structure-activity relationship

(SAR) of Serotonin (SERT) and Norepinephrine (NET) transporters, where the sulfur atom

modulates lipophilicity and hydrogen bond acceptance compared to its oxygen counterpart.

Metabolic Model: The compound features two distinct metabolic "soft spots"—the thioether

(susceptible to S-oxidation by FMO) and the secondary amine (susceptible to N-

demethylation by CYP450)—making it an ideal substrate for distinguishing Phase I metabolic

pathways.
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Chemical Properties
Property Specification

Chemical Name
N-Methyl-2-(phenylthio)ethan-1-amine

hydrochloride

Molecular Formula C9H13NS · HCl

Molecular Weight 203.73 g/mol (Salt); 167.27 g/mol (Free Base)

Solubility
Water (>50 mM), DMSO (>100 mM), Ethanol

(Moderate)

Stability
Hygroscopic; Thioether is prone to oxidation to

sulfoxide/sulfone upon prolonged air exposure.

Storage
-20°C, Desiccated, under Argon/Nitrogen

atmosphere.

Experimental Protocols
Protocol A: Monoamine Transporter (SERT/NET)
Radioligand Binding Assay
Objective: To determine the binding affinity (

) of N-Methyl-2-(phenylthio)ethanamine for the serotonin and norepinephrine transporters.

Mechanism: This assay relies on the competitive displacement of a high-affinity radioligand

(e.g.,

-Paroxetine for SERT) by the test compound. The sulfur atom in the linker region often alters
the binding pose within the S1 pocket of the transporter.

Materials
Source Tissue: Rat cortical membranes (for SERT) or hypothalamic membranes (for NET).

Alternatively, HEK293 cells stably expressing hSERT/hNET.

Radioligand:
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-Paroxetine (SERT,

nM) or

-Nisoxetine (NET,

nM).

Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

Nonspecific Binding (NSB) Control: Fluoxetine (10 µM) or Desipramine (10 µM).

Workflow Diagram

Membrane Preparation
(Rat Cortex/HEK293)

Incubation
(60 min @ 25°C)

Add Ligand + Test Cmpd Rapid Filtration
(GF/B Filters + PEI)

Terminator: Ice-cold Buffer Scintillation Counting
(LSC)

Add Cocktail Data Analysis
(Non-linear Regression)

Calculate Ki

Click to download full resolution via product page

Figure 1: Workflow for competitive radioligand binding assay.

Step-by-Step Methodology
Membrane Preparation: Homogenize tissue in ice-cold Assay Buffer. Centrifuge at 40,000 x g

for 20 min. Resuspend pellet to a final protein concentration of 0.5–1.0 mg/mL.

Plate Setup: Use 96-well polypropylene plates.

Total Binding: 25 µL Buffer + 25 µL Radioligand + 150 µL Membranes.

NSB: 25 µL Blocker (10 µM) + 25 µL Radioligand + 150 µL Membranes.

Test: 25 µL N-Methyl-2-(phenylthio)ethanamine (10 concentrations, 0.1 nM – 10 µM) + 25

µL Radioligand + 150 µL Membranes.

Incubation: Incubate plates for 60 minutes at 25°C (Room Temp) to reach equilibrium.

Harvesting: Pre-soak GF/B glass fiber filters in 0.5% Polyethyleneimine (PEI) for 2 hours to

reduce ligand binding to the filter. Rapidly filter the reaction mix using a cell harvester. Wash

3x with ice-cold buffer.
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Detection: Transfer filters to scintillation vials, add 5 mL cocktail, and count for 1 min/vial.

Analysis: Plot % Specific Binding vs. Log[Concentration]. Fit to a one-site competition model

to derive

. Calculate

using the Cheng-Prusoff equation:

Protocol B: Metabolic Stability & Pathway Profiling (FMO
vs. CYP)
Objective: To differentiate the metabolic clearance driven by S-oxidation (FMO-mediated)

versus N-demethylation (CYP-mediated).

Mechanism:

FMO (Flavin-containing Monooxygenase): Preferentially attacks the nucleophilic sulfur,

converting the thioether to a Sulfoxide (

).

CYP (Cytochrome P450): Preferentially attacks the N-methyl group, leading to N-

demethylation (

).

Materials
Enzyme Source: Human Liver Microsomes (HLM) or Recombinant FMO3 / CYP2D6

supersomes.

Cofactor: NADPH Regenerating System (Glucose-6-phosphate, G6PDH, NADP+).

Quench Solution: Acetonitrile containing Internal Standard (e.g., Tolbutamide).

Analysis: LC-MS/MS (Triple Quadrupole).

Metabolic Pathway Diagram
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Figure 2: Divergent metabolic pathways for thioether-amine scaffolds.

Step-by-Step Methodology
Pre-Incubation: Thaw microsomes on ice. Dilute to 0.5 mg/mL protein in 100 mM Phosphate

Buffer (pH 7.4). Pre-incubate 5 min at 37°C.

Reaction Initiation: Add Test Compound (1 µM final) and NADPH (1 mM final). Total volume:

200 µL.

Control A: Heat-inactivated microsomes (Negative Control).

Control B: Without NADPH (Stability Control).

Time Course: Sample 30 µL aliquots at

min.

Quenching: Dispense aliquot into 120 µL ice-cold Acetonitrile (with IS). Vortex vigorously.

Clarification: Centrifuge at 3,000 x g for 10 min at 4°C.
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LC-MS/MS Analysis: Inject supernatant. Monitor MRM transitions:

Parent:

Fragment (e.g., 137).

Sulfoxide (+16 Da):

.

Desmethyl (-14 Da):

.

Calculation: Calculate Intrinsic Clearance (

) based on the depletion half-life (

).

Data Interpretation & Troubleshooting
Expected Results

Assay Parameter
Expected Outcome /
Interpretation

Binding (SERT)

Typically lower affinity than the

ether analog (Fluoxetine-like).

The S-atom is larger and less

electronegative, altering the H-

bond network in the binding

pocket.

Metabolic Stability

Short half-life (< 15 min) in

HLM due to dual clearance

pathways.

Metabolite Ratio S-Ox / N-dealk

High ratio indicates FMO

dominance. Low ratio indicates

CYP dominance.
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Troubleshooting Guide
Issue: High Background Oxidation.

Cause: The thioether is sensitive to air oxidation.

Solution: Prepare stock solutions in degassed DMSO and store under argon. Add

antioxidant (e.g., Ascorbic Acid) to the buffer only if it does not interfere with the assay.

Issue: Poor Solubility in Assay Buffer.

Cause: The HCl salt is soluble, but the free base may precipitate at pH > 8.

Solution: Keep DMSO concentration < 1% and ensure buffer pH is strictly 7.4.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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